ethyl 4-[(1,1-dioxido-2,3-dihydro-3-thienyl)amino]benzoate

• IUPAC Name: ethyl 4-[(1,1-dioxo-2,3-dihydrothiophen-3-yl)amino]benzoate
• InChI: InChI=1S/C13H15NO4S/c1-2-18-13(15)10-3-5-11(6-4-10)14-12-7-8-19(16,17)9-12/h3-8,12,14H,2,9H2,1H3
• InChI Key: LLLSDWAECHMAMG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC2CS(=O)(=O)C=C2
• Molecular Formula: C13H15NO4S
• Molecular Weight: 281.33 g/mol

Description

Ethyl 4-[(1,1-dioxido-2,3-dihydro-3-thienyl)amino]benzoate is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. This compound is also known as EDB or EDBO and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of EDB is not fully understood, but it is thought to involve the inhibition of certain enzymes or signaling pathways in cells. EDB has been shown to inhibit the activity of certain kinases, which are enzymes that play a role in cell signaling and regulation.
Biochemical and Physiological Effects:
EDB has been shown to have a range of biochemical and physiological effects. In addition to its potential anti-cancer and anti-Alzheimer's effects, EDB has also been shown to have anti-inflammatory and anti-oxidant properties. EDB has been shown to reduce the production of certain pro-inflammatory cytokines and to increase the activity of certain antioxidant enzymes.

Advantages and Limitations for Lab Experiments

One advantage of using EDB in lab experiments is that it is relatively easy and inexpensive to synthesize. EDB has also been shown to be stable under a range of conditions, which makes it a useful tool for studying the effects of certain enzymes or signaling pathways. However, one limitation of using EDB in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for research on EDB. One area of interest is the development of EDB-based drugs for the treatment of cancer and Alzheimer's disease. Another potential direction is the study of EDB's effects on other signaling pathways and enzymes in cells. Finally, there is a need for further research on the safety and toxicity of EDB, particularly in the context of its potential use as a drug.

Synthesis Methods

The synthesis of EDB involves the reaction of 4-aminobenzoic acid with thionyl chloride to form 4-chlorobenzoic acid. This compound is then reacted with 2-amino-3,4-dihydrothiophene-1,1-dioxide to form EDB.

Scientific Research Applications

EDB has been studied for its potential applications in medicinal chemistry. One study found that EDB could inhibit the growth of certain cancer cells by inducing apoptosis, or programmed cell death. Another study found that EDB could inhibit the activity of a certain enzyme that is involved in the development of Alzheimer's disease.